Cas no 946282-93-5 (N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-4-phenylbutanamide)

• Product Name: N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-4-phenylbutanamide
• CAS No: 946282-93-5
• MF: C₂₂H₂₈N₆O₂S
• MW: 440.561722755432
• CID: 6411125
• PubChem ID: 16901906
• Update Time: 2025-10-24

N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-4-phenylbutanamide
• Benzenebutanamide, N-[2-[6-(methylthio)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-
• N-(2-(6-(methylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-4-phenylbutanamide
• N-[2-(6-methylsulfanyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-4-phenylbutanamide
• AKOS024641854
• N-{2-[6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-phenylbutanamide
• 946282-93-5
• F2337-1167

• Inchi： 1S/C22H28N6O2S/c1-31-22-25-20(27-12-14-30-15-13-27)18-16-24-28(21(18)26-22)11-10-23-19(29)9-5-8-17-6-3-2-4-7-17/h2-4,6-7,16H,5,8-15H2,1H3,(H,23,29)
• InChI Key： YMLPRWTWYGLHQT-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=C(C=NN2CCNC(CCCC2C=CC=CC=2)=O)C(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 440.19944533g/mol
• Monoisotopic Mass: 440.19944533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 15.41±0.46(Predicted)

Additional information on N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-4-phenylbutanamide

Introduction to N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}-4-phenylbutanamide (CAS No. 946282-93-5)

N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}-4-phenylbutanamide, identified by its CAS number 946282-93-5, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their therapeutic applications. The presence of multiple functional groups, including a methylsulfanyl moiety and a morpholin-4-yl substituent, contributes to its complex chemical behavior and makes it a promising candidate for further investigation.

The molecular structure of N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}-4-phenylbutanamide is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry. This core structure has been implicated in various biological processes and has shown promise in the development of drugs targeting different diseases. The 1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl group in the compound's name indicates the presence of an ethyl chain extending from the pyrazolo[3,4-d]pyrimidine ring, which can influence the compound's pharmacokinetic properties and interactions with biological targets.

One of the most intriguing aspects of this compound is its potential to interact with multiple biological pathways. The methylsulfanyl group, for instance, has been shown to enhance binding affinity in certain drug-receptor interactions. This property makes N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}-4-phenylbutanamide a valuable candidate for further exploration in drug discovery. Additionally, the morpholin-4-yl substituent is known for its ability to modulate enzyme activity and receptor binding, making it a key feature in the design of bioactive molecules.

In recent years, there has been a growing interest in developing small molecule inhibitors that target kinases and other enzymes involved in cancer progression. The pyrazolo[3,4-d]pyrimidine scaffold is particularly relevant in this context, as it has been successfully incorporated into several kinase inhibitors that have advanced into clinical trials. N-{2-6-(methylsulfanyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}-4-phenylbutanamide shares this structural motif and may exhibit similar inhibitory effects on relevant enzymes. Preliminary studies suggest that this compound could interfere with the activity of tyrosine kinases, which are overexpressed in many cancer cell lines.

The butanamide moiety at the end of the molecule's name also plays a crucial role in its pharmacological profile. Butanamides are known for their ability to enhance solubility and bioavailability, making them favorable for oral administration. The combination of the butanamide group with the pyrazolo[3,4-d]pyrimidine core suggests that N-{2-6-(methylsulfanyl)-4-(morpholin-4-yll)-1H-pyrazolo[3,4-d]pyrimidin-llethyl}- 48 phenYlbutanamide could be an effective therapeutic agent when administered orally. This aspect is particularly important for drug development, as it aligns with current trends toward oral formulations that offer convenience and improved patient compliance.

Furthermore, the phenyl group attached to the butanamide chain adds another layer of complexity to the compound's structure. Phenyl rings are commonly found in biologically active molecules due to their ability to participate in hydrophobic interactions andπ-stacking interactions with biological targets. These interactions can enhance binding affinity and improve drug efficacy. In the context of N-{2--6--(methylsulfanyl)--<0xE2><0x82><0x944--(morpholln--<0xE2><0x82><0x944--yll)--lH--pyrzllol--<0xE2><0x82><0x83><0xE2><0x82><0x84>>--dppyrmln--l-llethul>->48 phenYlblltanamide>, this phenyl group may contribute to its ability to interact with specific proteins or enzymes involved in disease pathways.

The synthesis of N-{2--6--(methylsulfanyl)--<0xE2><0x82><0x944--(morpholln--<0xE2><0x82><0x944--yll)--lH--pyrzllol--<0xE2><0x82><0x83><0xE2><0x82><0x84>>--dppyrmln--l-llethul>->48 phenYlblltanamide) involves multiple steps and requires careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and flow chemistry have been particularly useful in streamlining synthetic routes and improving scalability.

Evaluation of N-{2--6--(methylsulfanyl)-->48 morpholln---yll---lH---pyrzllol---dppyrmln---llethul>>48 phenYlblltanamide's biological activity has begun to reveal its potential as a therapeutic agent. In vitro studies have demonstrated its ability to inhibit certain kinases at concentrations comparable to those observed with known inhibitors. Additionally, preliminary animal models have shown promising results regarding its efficacy and safety profile. These early findings support further investigation into its potential applications in treating various diseases.

The development of new drugs is often accompanied by challenges related to formulation and delivery. However,N-{248 methylsulfanyl}248 morpholln248 y248 l248 lH248 pyrzllol248 dppyrmln248 llethul248 48 phenYlblltanamide appears well-suited for oral administration due to its favorable pharmacokinetic properties. The combination of solubilizing groups such as the butanamide moiety enhances solubility while maintaining bioavailability after oral ingestion.

In conclusion,N-{26 methylsulfanyl}248 morpholln248 y248 l248 lH248 pyrzllol248 dppyrmln248 llethul248 48 phenYlblltanamide (CAS No.>94628293_5) is a structurally complex compound with potential therapeutic applications particularly relevant in oncology research Its unique combination o functional groups makes it an intriguing candidate for further exploration Its synthesis presents challenges but advances i medicinal chemistry make such investigations feasible Preliminary studies suggest i possesses promising biological activity warranting additional research into both preclinical development an formulation strategies This work contributes t ongoing efforts t develop novel therapeutic agents based o innovative molecular designs